Cas no 107969-78-8 (3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester, (3E)-)

• Product Name: 3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester, (3E)-
• CAS No: 107969-78-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1189723
• PubChem ID: 5371810
• Update Time: 2025-07-20

3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester, (3E)-
• (E)-methyl2-oxo-4-phenylbut-3-enoate
• methyl (E)-2-oxo-4-phenyl-3-butenoate
• (3E)-2-oxo-4-phenylbut-3-enoic acid methyl ester
• .(3E)-2-oxo-4-phenylbut-3-enoate methyl ester
• .(E)-2-oxo-4-phenylbut-3-enoic acid methyl ester
• .(E)-benzylidene pyruvic acid methyl ester
• .2-oxo-4-phenylbutenoic acid methyl ester
• .4-phenyl-2-oxo-3-butenoate methyl ester
• Methyl (3E)-2-oxo-4-phenyl-3-butenoate #
• methyl (E)-2-oxo-4-phenylbut-3-enoate
• ZWDYRZGSCHGREX-BQYQJAHWSA-N
• CS-0110784
• Q63396613
• (e)-methyl 2-oxo-4-phenylbut-3-enoate
• SCHEMBL2705826
• methyl 2-oxo-4-phenylbut-3-enoate
• METHYL 4-PHENYL-2-OXO-3-BUTENOATE
• DS-20126
• 6395-86-4
• methyl (3E)-2-oxo-4-phenylbut-3-enoate
• methyl2-oxo-4-phenylbut-3-enoate
• AKOS030632486
• 3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester
• s11384
• CS-0166832
• MFCD28963029
• 107969-78-8

• Inchi： 1S/C11H10O3/c1-14-11(13)10(12)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7+
• InChI Key： ZWDYRZGSCHGREX-BQYQJAHWSA-N
• SMILES： O(C)C(C(/C=C/C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 190.06300
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.44190

Additional information on 3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester, (3E)-

3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester, (3E)- (CAS No. 107969-78-8): An Overview

3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester, (3E)- (CAS No. 107969-78-8) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biochemistry, and pharmaceuticals. This compound, commonly referred to as (3E)-methyl 2-oxo-4-phenylbut-3-enoate, is characterized by its conjugated double bond and the presence of a phenyl group, which contribute to its reactivity and functional versatility.

The chemical structure of (3E)-methyl 2-oxo-4-phenylbut-3-enoate consists of a butenoic acid backbone with a methyl ester group at the carboxylic acid position and a phenyl substituent at the C4 position. The (3E) configuration indicates that the double bond at the C3 position is in the trans configuration. This specific arrangement of functional groups and the stereochemistry of the molecule make it an interesting target for synthetic chemists and researchers in various scientific disciplines.

In recent years, (3E)-methyl 2-oxo-4-phenylbut-3-enoate has gained significant attention due to its potential applications in drug discovery and development. The compound's ability to undergo various chemical transformations and its reactivity with different reagents make it a valuable intermediate in the synthesis of more complex molecules. For instance, studies have shown that (3E)-methyl 2-oxo-4-phenylbut-3-enoate can be used as a building block in the synthesis of bioactive compounds with potential therapeutic properties.

One notable application of (3E)-methyl 2-oxo-4-phenylbut-3-enoate is in the field of medicinal chemistry. Researchers have explored its use as a precursor in the synthesis of small molecules that target specific biological pathways. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3E)-methyl 2-oxo-4-phenylbut-3-enoate exhibit potent inhibitory activity against certain enzymes involved in cancer progression. These findings highlight the potential of this compound as a lead molecule for further drug development.

Beyond its applications in drug discovery, (3E)-methyl 2-oxo-4-phenylbut-3-enoate has also been studied for its role in organic synthesis. The compound's reactivity and functional group diversity make it an attractive starting material for synthetic routes that require high selectivity and yield. In particular, its ability to undergo Michael addition reactions has been extensively explored. These reactions are crucial in the synthesis of complex organic molecules, including natural products and pharmaceuticals.

The physical properties of (3E)-methyl 2-oxo-4-phenylbut-3-enoate are also noteworthy. It is typically a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions. Its melting point and boiling point are well-documented, making it easy to handle and store under standard laboratory conditions.

In terms of safety and handling, (3E)-methyl 2-o xo -4 -phe nylbu t -3 -en o ate should be managed with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

The environmental impact of (3E)-methyl 2-o xo -4 -phe nylbu t -3 -en o ate is another important consideration. While there is limited data on its environmental fate and effects, it is generally recommended to dispose of this compound according to local regulations to minimize any potential ecological risks.

In conclusion, (3E)-methyl 2-o xo -4 -phe nylbu t -3 -en o ate (CAS No. 107969 -78 -8) is a multifaceted organic compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry and a promising candidate for drug discovery. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic agents.